Cas no 90731-96-7 (3-bromo-4-(propan-2-yl)pyridine)

• Product Name: 3-bromo-4-(propan-2-yl)pyridine
• CAS No: 90731-96-7
• MF: C₈H₁₀BrN
• MW: 200.075701236725
• MDL: MFCD01646219
• CID: 797058
• PubChem ID: 13160534
• Update Time: 2025-04-19

3-bromo-4-(propan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-bromo-4-(1-methylethyl)-
• 3-bromo-4-propan-2-ylpyridine
• 3-bromo-4-i-propylpyridine
• 3-BROMO-4-ISOPROPYLPYRIDINE
• Pyridine,3-bromo-4-(1-methylethyl)
• 3-bromo-4-(propan-2-yl)pyridine
• DTXSID70523433
• 90731-96-7
• AT12875
• CS-0242011
• SCHEMBL3810939
• A19293
• Pyridine, 3-bromo-4-(1-methylethyl)-
• GS2506
• EN300-243266
• SY346812
• AC-907/34120007
• MFCD01646219

• MDL： MFCD01646219
• Inchi： 1S/C8H10BrN/c1-6(2)7-3-4-10-5-8(7)9/h3-6H,1-2H3
• InChI Key： WSNTVJABNWFYPA-UHFFFAOYSA-N
• SMILES： BrC1C=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 199.00000
• Monoisotopic Mass: 198.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 229.4±20.0 ºC (760 Torr),
• Flash Point: 92.5±21.8 ºC,
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 12.89000
• LogP: 2.96750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives